Cas no 1428109-96-9 (Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1428109-96-9
• MF: C₁₅H₁₅Cl₂N₃O₃S
• MW: 388.268900156021
• CID: 5782951
• PubChem ID: 71908483
• Update Time: 2025-06-12

Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26617074
• Z1525142511
• ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate
• ethyl 2-[(3,6-dichloropyridine-2-carbonyl)amino]-4-propan-2-yl-1,3-thiazole-5-carboxylate
• AKOS033398699
• 1428109-96-9
• Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C15H15Cl2N3O3S/c1-4-23-14(22)12-10(7(2)3)19-15(24-12)20-13(21)11-8(16)5-6-9(17)18-11/h5-7H,4H2,1-3H3,(H,19,20,21)
• InChI Key： KAGTTWZHNXTLQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NC(=C(C(=O)OCC)S1)C(C)C)=O)Cl

Computed Properties

• Exact Mass: 387.0211179g/mol
• Monoisotopic Mass: 387.0211179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate

Research Brief on Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate (CAS: 1428109-96-9)

Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate (CAS: 1428109-96-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-carboxylate scaffold, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. The structural complexity of this molecule, featuring a dichloropyridine moiety and an isopropyl-substituted thiazole ring, suggests its potential for high binding affinity and selectivity in biological systems.

Recent studies have focused on the synthesis and optimization of Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate to enhance its pharmacokinetic properties and therapeutic efficacy. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interaction with target proteins. Preliminary in vitro assays have demonstrated its inhibitory activity against key enzymes involved in inflammatory and proliferative diseases, making it a candidate for further preclinical evaluation.

The compound's mechanism of action appears to involve the modulation of signal transduction pathways, particularly those mediated by kinases and other regulatory proteins. Structural-activity relationship (SAR) studies have revealed that the dichloropyridine and thiazole-carboxylate groups are critical for maintaining the compound's bioactivity. Modifications to these moieties have been explored to improve solubility and metabolic stability, addressing some of the challenges associated with its drug-like properties.

In addition to its therapeutic potential, Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate has also been investigated for its utility as a chemical probe in basic research. Its ability to selectively inhibit specific protein targets makes it a valuable tool for elucidating biological pathways and identifying novel drug targets. Recent publications have highlighted its use in high-throughput screening assays and target validation studies, further underscoring its versatility in both applied and fundamental research.

Despite these advancements, several challenges remain in the development of this compound. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into clinical applications. Future studies are expected to focus on optimizing the compound's pharmacodynamic profile and exploring its efficacy in animal models of disease.

In conclusion, Ethyl 2-(3,6-dichloropyridine-2-amido)-4-(propan-2-yl)-1,3-thiazole-5-carboxylate represents a promising candidate in the field of medicinal chemistry, with potential applications ranging from drug development to chemical biology research. Continued investigation into its biological activity and therapeutic potential will be essential for realizing its full clinical value. This research brief provides a snapshot of the current state of knowledge surrounding this compound and highlights the exciting opportunities it presents for future exploration.